5-(2-Chloro-4-ethoxyphenyl)-2-hydroxyisonicotinic acid, 95%

• IUPAC Name: 5-(2-chloro-4-ethoxyphenyl)-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H12ClNO4/c1-2-20-8-3-4-9(12(15)5-8)11-7-16-13(17)6-10(11)14(18)19/h3-7H,2H2,1H3,(H,16,17)(H,18,19)
• InChI Key: OXTSATLVNUFMHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CNC(=O)C=C2C(=O)O)Cl
• Molecular Formula: C14H12ClNO4
• DSSTOX Substance ID: DTXSID20688203
• Molecular Weight: 293.70 g/mol
• CAS RN: 1261888-61-2

Description

5-(2-Chloro-4-ethoxyphenyl)-2-hydroxyisonicotinic acid (5-CEHIN), also known as chloropropionic acid, is a derivative of isonicotinic acid. It is a white crystalline solid with a melting point of 135-136°C. 5-CEHIN has a variety of uses in the scientific research field, and is a common reagent in laboratory experiments. It is an important intermediate in the synthesis of a variety of organic compounds, and has a wide range of applications in biochemistry and physiology.

Scientific Research Applications

5-CEHIN is a useful reagent in the synthesis of a variety of organic compounds, such as substituted isonicotinic acids, quinolines, and quinoxalines. It is also used in the synthesis of a variety of biologically active compounds, including antibiotics, anti-inflammatory agents, and antifungal agents. In addition, 5-CEHIN is used in the synthesis of pharmaceuticals, such as anti-malarial drugs.

Mechanism of Action

The mechanism of action of 5-CEHIN is not yet fully understood. However, it is thought to act as a proton donor, donating a proton to the carboxyl group of the isonicotinic acid, resulting in the formation of a carboxylate anion. This anion is then attacked by the chlorine atom of the 2-chloro-4-ethoxyphenol, resulting in the formation of 5-CEHIN.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CEHIN are not yet fully understood. However, it is known to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It is thought that this inhibition of acetylcholinesterase could lead to increased levels of acetylcholine in the brain, which could have a variety of effects, including improved cognitive function and enhanced memory.

Advantages and Limitations for Lab Experiments

The main advantage of 5-CEHIN is its low cost and availability, making it an ideal reagent for laboratory experiments. It is also easy to synthesize and can be used in a wide range of reactions. However, it is important to note that 5-CEHIN is a highly corrosive material, and should be handled with extreme caution. It is also toxic to humans and should not be ingested.

Future Directions

Despite its wide range of applications in scientific research, the full potential of 5-CEHIN has yet to be explored. Future research should focus on exploring its biochemical and physiological effects in more detail, and on developing new applications for it, such as in the synthesis of new drugs. In addition, research should be conducted on the mechanism of action of 5-CEHIN, as this could lead to a better understanding of its effects and potential applications. Finally, research should be conducted on the toxicity of 5-CEHIN, as this could lead to improved safety protocols for its use in laboratory experiments.

Synthesis Methods

5-CEHIN can be synthesized by the reaction of 2-chloro-4-ethoxyphenol with isonicotinic acid in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is carried out in an inert atmosphere and at a temperature of around 100°C. The reaction proceeds via a nucleophilic substitution reaction, with the chlorine atom of the 2-chloro-4-ethoxyphenol acting as the nucleophile and the carboxyl group of the isonicotinic acid acting as the electrophile. The product of the reaction is 5-CEHIN, which is isolated by filtration and then purified by recrystallization.